Cas no 31510-13-1 (N-cycloheptylbenzamide)

• Product Name: N-cycloheptylbenzamide
• CAS No: 31510-13-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 3054375
• PubChem ID: 710690
• Update Time: 2025-05-19

N-cycloheptylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptylbenzamide
• EN300-7431638
• AKOS001594933
• STK042252
• AO-548/11633983
• SR-01000411214-1
• HMS1609C13
• 31510-13-1
• SCHEMBL8396558
• SR-01000411214
• CS-0259878

• Inchi： 1S/C14H19NO/c16-14(12-8-4-3-5-9-12)15-13-10-6-1-2-7-11-13/h3-5,8-9,13H,1-2,6-7,10-11H2,(H,15,16)
• InChI Key： DVVYGOJXFBMZEN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1CCCCCC1

Computed Properties

• Exact Mass: 217.146664230Da
• Monoisotopic Mass: 217.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-cycloheptylbenzamide

N-Cycloheptylbenzamide: A Comprehensive Overview

The compound N-cycloheptylbenzamide (CAS No: 31510-13-1) is a significant molecule in the field of organic chemistry, particularly within the realm of amides. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the details of N-cycloheptylbenzamide, exploring its synthesis, properties, and recent advancements in its utilization.

N-Cycloheptylbenzamide is an amide derivative characterized by a benzene ring attached to a cycloheptyl group via an amide linkage. The structure of this compound is notable for its rigid framework, which contributes to its stability and reactivity. Recent studies have highlighted the importance of such structures in drug design, where the cycloheptyl group can act as a bioisostere for other functional groups, enhancing pharmacokinetic properties.

The synthesis of N-cycloheptylbenzamide typically involves a two-step process: the preparation of cycloheptanamine and subsequent amidation with benzoyl chloride. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. Researchers have also explored alternative routes, such as using microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality.

One of the most promising applications of N-cycloheptylbenzamide lies in its use as an intermediate in pharmaceutical chemistry. Its ability to form stable bonds with various functional groups makes it a valuable building block in the synthesis of complex molecules. For instance, it has been employed in the development of novel antibiotics and anticancer agents, where its structural rigidity plays a crucial role in molecular recognition.

In addition to its pharmaceutical applications, N-cycloheptylbenzamide has found utility in materials science. Its thermal stability and mechanical properties make it an attractive candidate for use in high-performance polymers and composites. Recent research has focused on incorporating this compound into polymeric matrices to enhance their mechanical strength and thermal resistance, opening new avenues for its industrial application.

The study of N-cycloheptylbenzamide has also extended into the field of catalysis. Its ability to act as a ligand in transition metal complexes has led to the development of efficient catalysts for various organic transformations. For example, it has been used in asymmetric catalysis to synthesize chiral molecules with high enantioselectivity, a critical requirement in modern drug discovery.

Furthermore, the environmental impact of N-cycloheptylbenzamide has been a topic of recent interest. Researchers have investigated its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. These studies have demonstrated that under controlled conditions, the compound exhibits low toxicity and is biodegradable under specific environmental conditions.

In conclusion, N-cycloheptylbenzamide (CAS No: 31510-13-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to drive innovative research, making it a cornerstone in contemporary chemical science.